Cas no 1227574-84-6 (3-(bromomethyl)-2-chloro-6-methyl-pyridine)

• Product Name: 3-(bromomethyl)-2-chloro-6-methyl-pyridine
• CAS No: 1227574-84-6
• MF: C₇H₇BrClN
• MW: 220.494179964066
• MDL: MFCD16610134
• CID: 1215522
• PubChem ID: 121225627
• Update Time: 2025-05-23

3-(bromomethyl)-2-chloro-6-methyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-2-chloro-6-methylpyridine
• 3-(bromomethyl)-2-chloro-6-methyl-pyridine
• DB-393951
• MFCD16610134
• SB74212
• 1227574-84-6
• EN300-251352

• MDL： MFCD16610134
• Inchi： 1S/C7H7BrClN/c1-5-2-3-6(4-8)7(9)10-5/h2-3H,4H2,1H3
• InChI Key： IFCQIVZDVGTMIX-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(C)C=C1)Cl

Computed Properties

• Exact Mass: 218.94504g/mol
• Monoisotopic Mass: 218.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(bromomethyl)-2-chloro-6-methyl-pyridine

Professional Introduction to 3-(bromomethyl)-2-chloro-6-methyl-pyridine (CAS No: 1227574-84-6)

3-(bromomethyl)-2-chloro-6-methyl-pyridine, identified by the CAS number 1227574-84-6, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and utility in medicinal chemistry. The structural features of 3-(bromomethyl)-2-chloro-6-methyl-pyridine, particularly the presence of both bromomethyl and chloro substituents, make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The bromomethyl group at the 3-position and the chloro group at the 2-position provide reactive sites for further functionalization, enabling chemists to construct complex molecular architectures. This reactivity has been exploited in the development of novel drug candidates targeting diverse therapeutic areas. For instance, recent studies have highlighted the potential of this compound as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

In addition to its role in drug discovery, 3-(bromomethyl)-2-chloro-6-methyl-pyridine has been explored in material science applications. Its ability to serve as a building block for more complex molecules has made it useful in the design of organic electronic materials, including ligands for metal-organic frameworks (MOFs). These frameworks are being investigated for their potential in gas storage, catalysis, and separation technologies.

Recent advancements in synthetic methodologies have further enhanced the utility of 3-(bromomethyl)-2-chloro-6-methyl-pyridine. Researchers have developed novel palladium-catalyzed cross-coupling reactions that allow for efficient incorporation of this compound into larger molecular systems. Such methodologies have enabled the rapid construction of libraries of compounds for high-throughput screening, accelerating the discovery process in drug development.

The chloro substituent at the 2-position also plays a critical role in determining the reactivity and selectivity of this compound. It has been utilized in nucleophilic aromatic substitution reactions, where it can be displaced by amines or thiols to form more complex derivatives. These derivatives have shown promise as intermediates in the synthesis of antiviral and antibacterial agents.

One particularly intriguing application of 3-(bromomethyl)-2-chloro-6-methyl-pyridine is in the field of bioconjugation. The bromomethyl group can be readily coupled to biomolecules such as peptides and proteins via thiol-Michael addition reactions. This strategy has been employed to develop targeted therapeutics, where the pyridine derivative serves as a linker between a therapeutic agent and a targeting moiety.

The synthesis of 3-(bromomethyl)-2-chloro-6-methyl-pyridine itself is an area of active research. Recent reports have described efficient synthetic routes that minimize byproduct formation and improve yield. These methods often involve multi-step sequences that leverage transition metal catalysis to achieve high selectivity and efficiency.

From a regulatory perspective, 3-(bromomethyl)-2-chloro-6-methyl-pyridine is subject to standard chemical safety protocols due to its reactive nature. While it is not classified as a hazardous material under typical conditions, proper handling procedures must be followed to ensure safety in laboratory and industrial settings.

The future prospects for 3-(bromomethyl)-2-chloro-6-methyl-pyridine are promising, with ongoing research focusing on expanding its applications in medicinal chemistry and material science. As new synthetic tools become available, it is expected that this compound will continue to play a pivotal role in the development of innovative chemical solutions.